Cas no 643-65-2 (3-Methylbenzophenone)

• Product Name: 3-Methylbenzophenone
• CAS No: 643-65-2
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD00008535
• CID: 39389
• PubChem ID: 87573205
• Update Time: 2025-11-01

3-Methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• Phenyl(m-tolyl)methanone
• Phenyl m-tolyl ketone
• m-Methyl Acetophenone
• 2-Phenylacetoacetbenzene
• 3-Methylbenzophenone
• (3-methylphenyl)-phenylmethanone
• Phenyl 3-tolyl ketone
• 3-Methyl-benzophenone
• Benzophenone, 3-methyl-
• Methanone, (3-methylphenyl)phenyl-
• URBLVRAVOIVZFJ-UHFFFAOYSA-N
• 7292QZ59E1
• 3-methylphenyl phenyl ketone
• 3-Benzoyltoluene
• m-Methylbenzophenone
• zlchem 905
• 3-methyl benzophenone
• phenyl-m-tolyl-methanone
• m-tolyl(phenyl)methanone
• 3-Methylbenzo
• AC-13761
• W-104847
• 3-Methylbenzophenone, 99%
• D71224
• AS-58228
• M1247
• MFCD00008535
• (3-Methylphenyl)(phenyl)methanone
• SCHEMBL81347
• FT-0616128
• (3-Methylphenyl)(phenyl)methanone #
• AKOS009158699
• InChI=1/C14H12O/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12/h2-10H,1H3
• 643-65-2
• CS-0153232
• SY048910
• NS00022616
• URBLVRAVOIVZFJ-UHFFFAOYSA-
• EINECS 211-401-7
• DTXSID40214528
• Q27266051
• (3-Methylphenyl)phenylmethanone
• UNII-7292QZ59E1
• FM63423
• DTXCID70137019
• 211-401-7

• MDL： MFCD00008535
• Inchi： 1S/C14H12O/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： URBLVRAVOIVZFJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC(C)=C1
• BRN： 2045488

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 1.095
• Melting Point: 2°C
• Boiling Point: 316°C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.597-1.599
• Solubility: Difficult to mix.
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 3.22600
• Solubility: Insoluble in water.
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methylbenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Methylbenzophenone

Professional Introduction to 3-Methylbenzophenone (CAS No. 643-65-2)

3-Methylbenzophenone, with the chemical formula C₁₄H₁₂O and CAS number 643-65-2, is a well-studied aromatic ketone that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and material science. This compound, characterized by a methyl group substituent on a benzophenone core, exhibits unique chemical properties that make it a versatile intermediate in synthetic chemistry and a subject of interest in various industrial applications.

The structural motif of 3-Methylbenzophenone consists of two benzene rings connected by a carbonyl group, with a methyl group attached to one of the aromatic rings. This configuration imparts distinct reactivity patterns, making it a valuable building block for constructing more complex molecular architectures. In recent years, advancements in synthetic methodologies have enabled researchers to explore novel derivatives of 3-Methylbenzophenone, expanding its utility in drug discovery and polymer chemistry.

One of the most notable applications of 3-Methylbenzophenone is in the realm of photobiology and photochemistry. The compound's ability to absorb UV light efficiently has led to its use as an ingredient in sunscreen formulations and as a photoinitiator in industrial processes. Specifically, its photochemical properties have been leveraged in the development of advanced polymerization techniques, where it serves as a catalyst for cross-linking reactions under controlled light exposure.

Recent research has also highlighted the potential of 3-Methylbenzophenone in medicinal chemistry. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules, including certain pharmacophores that exhibit antimicrobial and anti-inflammatory properties. The compound's structural framework allows for modifications that can fine-tune its biological activity, making it a promising scaffold for developing new therapeutic agents. For instance, researchers have investigated its derivatives as potential candidates for treating skin disorders and inflammatory conditions.

The industrial significance of 3-Methylbenzophenone extends beyond pharmaceuticals into the realm of material science. Its incorporation into organic semiconductors and conductive polymers has shown promise in the development of flexible electronics and optoelectronic devices. The compound's electron-withdrawing nature enhances charge transport properties, making it an attractive component in next-generation electronic materials. Furthermore, its stability under various environmental conditions ensures consistent performance in these applications.

In academic research, 3-Methylbenzophenone continues to be a focal point for studying molecular interactions and reaction mechanisms. Its participation in photochemical reactions, such as Norrish type I and II cleavage, provides insights into energy transfer processes that are relevant to both natural systems and artificial photosynthetic devices. These studies not only contribute to fundamental chemical understanding but also inform the design of more efficient light-harvesting systems.

The synthesis of 3-Methylbenzophenone itself is another area where innovation has flourished. Modern synthetic routes often employ catalytic methods that improve yield and reduce environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the benzophenone core with high precision. Such advancements align with global efforts to promote sustainable chemistry practices.

From an economic perspective, the demand for 3-Methylbenzophenone remains robust due to its widespread use across multiple industries. Manufacturers have optimized production processes to meet this demand while adhering to stringent quality control measures. The compound's commercial availability ensures that researchers and industrial chemists can access it reliably for their respective projects.

The future prospects for 3-Methylbenzophenone are bright, with ongoing research exploring new applications and refining existing ones. As our understanding of molecular interactions deepens, so too does the potential for this versatile compound to contribute to scientific and technological progress. Whether in pharmaceuticals, materials science, or advanced manufacturing, 3-Methylbenzophenone (CAS No. 643-65-2) continues to be a cornerstone of innovation.